Cas no 127025-91-6 (3-amino-3-(pyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-3-(pyridin-3-yl)propan-1-ol
• CAS No: 127025-91-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 2084171
• PubChem ID: 42614411
• Update Time: 2025-10-29

3-amino-3-(pyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• g-amino-3-Pyridinepropanol
• 3-amino-3-(pyridin-3-yl)propan-1-ol
• 3-AMINO-3-PYRIDIN-3-YL-PROPAN-1-OL
• RARECHEM AK ML 0259
• 127025-91-6
• SCHEMBL17483463
• EN300-1256166
• AKOS011675545
• 3-Amino-3-(3-pyridyl)-1-propanol
• 3-amino-3-pyridin-3-ylpropan-1-ol

• MDL： MFCD03412642
• Inchi： 1S/C8H12N2O/c9-8(3-5-11)7-2-1-4-10-6-7/h1-2,4,6,8,11H,3,5,9H2
• InChI Key： MHDKZNTVSJLQHY-UHFFFAOYSA-N
• SMILES： OCCC(C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-3-(pyridin-3-yl)propan-1-ol

Introduction to 3-Amino-3-(Pyridin-3-yl)propan-1-ol (CAS No. 127025-91-6)

3-Amino-3-(pyridin-3-yl)propan-1-ol, with the CAS number 127025-91-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a pyridine ring, and a hydroxyl group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-amino-3-(pyridin-3-yl)propan-1-ol is represented by the formula C₉H₁₃N₂O. The presence of the pyridine ring imparts significant electronic and steric properties, which can influence its reactivity and biological activity. The amino and hydroxyl groups further enhance its potential for forming hydrogen bonds, making it an attractive ligand for various biological targets.

In recent years, 3-amino-3-(pyridin-3-yl)propan-1-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for G protein-coupled receptors (GPCRs), which are crucial targets in drug discovery. Research has shown that compounds with similar structures can modulate the activity of GPCRs, leading to potential treatments for a variety of diseases, including neurological disorders and cardiovascular conditions.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 3-amino-3-(pyridin-3-yl)propan-1-ol to several GPCRs. The results indicated that this compound exhibits high selectivity and affinity for specific subtypes of GPCRs, suggesting its potential as a lead compound for drug development. The study also highlighted the importance of the pyridine ring and the amino group in determining the binding profile of the molecule.

Beyond its interactions with GPCRs, 3-amino-3-(pyridin-3-yl)propan-1-ol has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are major health concerns worldwide. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and the activation of nuclear factor-kappa B (NF-kB). These findings suggest that 3-amino-3-(pyridin-3-yl)propan-1-ol could be developed into an effective anti-inflammatory agent.

The synthetic accessibility of 3-amino-3-(pyridin-3-yl)propan-1-ol is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, allowing for efficient and scalable production. One common approach involves the reaction of 3-bromopyridine with an appropriate amine and alcohol under mild conditions. This method provides high yields and good purity, making it suitable for large-scale synthesis.

In addition to its therapeutic potential, 3-amino-3-(pyridin-3-yl)propan-1-ol has also been studied for its use as a building block in organic synthesis. Its versatile functional groups enable it to participate in a wide range of chemical reactions, including coupling reactions, condensations, and cyclizations. This makes it a valuable intermediate in the synthesis of more complex molecules, such as natural products and pharmaceuticals.

The safety profile of 3-amino-3-(pyridin-3-y l)propan - 1 - ol strong > is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, < strong > 3 - amino - 3 - ( pyridin - 3 - yl ) propan - 1 - ol ( CAS No . 127025 - 91 - 6 ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further highlighting its significance in the field.